Cas no 956230-20-9 (2-5-Amino-3-(3-chlorophenyl)-1H-pyrazol-1-ylethan-1-ol)

• Product Name: 2-5-Amino-3-(3-chlorophenyl)-1H-pyrazol-1-ylethan-1-ol
• CAS No: 956230-20-9
• MF: C₁₁H₁₂ClN₃O
• MW: 237.685481071472
• MDL: MFCD08444995
• CID: 3109562
• PubChem ID: 16228420
• Update Time: 2025-05-25

2-5-Amino-3-(3-chlorophenyl)-1H-pyrazol-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[5-amino-3-(3-chlorophenyl)-1H-pyrazol-1-yl]ethan-1-ol
• 1H-Pyrazole-1-ethanol, 5-amino-3-(3-chlorophenyl)-
• 956230-20-9
• MFCD08444995
• 2-(5-amino-3-(3-chlorophenyl)-1H-pyrazol-1-yl)ethanol
• EN300-35469
• 2-[5-AMINO-3-(3-CHLOROPHENYL)PYRAZOL-1-YL]ETHANOL
• AKOS009113526
• GNB23020
• G58617
• Z228589002
• 2-[5-AMINO-3-(3-CHLOROPHENYL)-1H-PYRAZOL-1-YL]ETHANOL
• CS-0247046
• 2-5-Amino-3-(3-chlorophenyl)-1H-pyrazol-1-ylethan-1-ol

• MDL： MFCD08444995
• Inchi： 1S/C11H12ClN3O/c12-9-3-1-2-8(6-9)10-7-11(13)15(14-10)4-5-16/h1-3,6-7,16H,4-5,13H2
• InChI Key： LLLFIKCYZCLASI-UHFFFAOYSA-N
• SMILES： N1(CCO)C(N)=CC(C2=CC=CC(Cl)=C2)=N1

Computed Properties

• Exact Mass: 237.0668897Da
• Monoisotopic Mass: 237.0668897Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-5-Amino-3-(3-chlorophenyl)-1H-pyrazol-1-ylethan-1-ol

2-5-Amino-3-(3-chlorophenyl)-1H-pyrazol-1-ylethan-1-ol: A Comprehensive Overview

The compound 2-5-Amino-3-(3-chlorophenyl)-1H-pyrazol-1-ylethan-1-ol (CAS No. 956230-20-9) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which are known for their versatile reactivity and wide-ranging biological activities. The presence of an amino group (-NH2) and a chlorophenyl substituent introduces unique electronic and steric properties, making it a valuable substrate for further functionalization and exploration in research settings.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and catalytic processes. Researchers have demonstrated that the pyrazole ring can be readily modified to incorporate additional functional groups, enhancing its utility in drug design and material science. For instance, studies published in 2023 highlight the use of this compound as a precursor for synthesizing bioactive molecules targeting neurodegenerative diseases. The chlorophenyl group has been shown to enhance the molecule's lipophilicity, improving its ability to cross biological membranes—a critical factor in drug delivery systems.

One of the most promising applications of 2-5-Amino-3-(3-chlorophenyl)-1H-pyrazol-1-ylethan-1-ol lies in its role as an intermediate in the synthesis of advanced materials. Scientists have reported its use in constructing coordination polymers and metalloorganic frameworks (MOFs), where the pyrazole moiety acts as a ligand to metal ions. These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage and catalytic applications. Furthermore, the amino group provides additional sites for post-synthesis modification, allowing for tailored properties in these materials.

In the field of pharmacology, this compound has garnered attention due to its potential as a lead molecule in anti-cancer drug development. Preclinical studies have indicated that derivatives of this compound exhibit selective cytotoxicity against cancer cells while sparing normal cells. The chlorophenyl substituent has been implicated in modulating the molecule's interaction with key oncogenic pathways, offering a novel avenue for therapeutic intervention.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to characterize this compound with high precision. Researchers have also utilized computational chemistry methods to predict its electronic structure and reactivity under various conditions. These insights have significantly contributed to optimizing synthetic routes and understanding its behavior in different chemical environments.

In conclusion, 2-5-Amino-3-(3-chlorophenyl)-1H-pyrazol-1-ylethan-1-ol (CAS No. 956230-20-9) stands out as a versatile building block with diverse applications across multiple disciplines. Its unique structural features, combined with recent breakthroughs in synthesis and characterization techniques, position it as a key player in advancing both fundamental research and applied technologies.